Cas no 2165868-98-2 (3-Oxo-3-[(3S)-oxolan-3-yl]propanenitrile)

• Product Name: 3-Oxo-3-[(3S)-oxolan-3-yl]propanenitrile
• CAS No: 2165868-98-2
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 5271995
• Update Time: 2026-03-09

3-Oxo-3-[(3S)-oxolan-3-yl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• (S)-3-Oxo-3-(tetrahydrofuran-3-yl)propanenitrile
• 3-Oxo-3-[(3S)-oxolan-3-yl]propanenitrile

• Inchi： 1S/C7H9NO2/c8-3-1-7(9)6-2-4-10-5-6/h6H,1-2,4-5H2/t6-/m0/s1
• InChI Key： FUXCNUVQVSLRSP-LURJTMIESA-N
• SMILES： O1CC[C@H](C(CC#N)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: -0.2
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-Oxo-3-[(3S)-oxolan-3-yl]propanenitrile

Comprehensive Overview of 3-Oxo-3-[(3S)-oxolan-3-yl]propanenitrile (CAS No. 2165868-98-2) and Its Applications

3-Oxo-3-[(3S)-oxolan-3-yl]propanenitrile (CAS No. 2165868-98-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitrile derivative, featuring a 3S-oxolan-3-yl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular framework enables diverse functionalization, making it valuable for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in metabolic pathways.

The compound’s chiral center at the oxolan-3-yl position is critical for stereoselective synthesis, a hot topic in modern medicinal chemistry. With the rise of AI-driven drug design and green chemistry, 3-Oxo-3-[(3S)-oxolan-3-yl]propanenitrile aligns with trends favoring sustainable and efficient synthetic routes. Its compatibility with catalytic asymmetric reactions addresses the growing demand for enantiopure compounds in therapeutics, a frequent search query among chemists.

In agrochemical applications, this compound’s nitrile group (-CN) acts as a precursor for herbicides and fungicides. The oxolane ring enhances bioavailability, a key focus in crop protection research. Recent studies highlight its role in developing next-generation pesticides with lower environmental impact, resonating with global concerns about sustainable agriculture.

Analytical techniques like HPLC and NMR are essential for characterizing CAS No. 2165868-98-2, ensuring purity for high-value applications. The compound’s stability under mild conditions makes it suitable for flow chemistry—a trending method in industrial scale-up. Discussions on platforms like ScienceDirect and PubMed often emphasize its synthetic adaptability, reflecting its relevance in academic and industrial R&D.

From a commercial perspective, 3-Oxo-3-[(3S)-oxolan-3-yl]propanenitrile is supplied by specialty chemical vendors under strict quality control protocols. Its pricing and availability are frequently searched topics, driven by demand from contract research organizations (CROs) and generic drug manufacturers. Regulatory compliance, such as REACH and GMP, further underscores its market viability.

Future prospects for this compound include exploration in bioconjugation and prodrug development, areas gaining traction due to advancements in targeted therapy. Its role in peptide modification also aligns with the booming interest in biologics. As synthetic methodologies evolve, CAS No. 2165868-98-2 is poised to remain a cornerstone in innovative chemical solutions.